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Compound of Interest

Compound Name: 2-Octanol, 1-bromo-

Cat. No.: B3032594 Get Quote

Essential Safety and Handling Guide for 2-
Octanol, 1-bromo-
Disclaimer: A specific Safety Data Sheet (SDS) for 2-Octanol, 1-bromo- was not readily

available. The following guidance is based on the safety data for the closely related isomer, 8-

Bromo-1-octanol. Researchers should handle 2-Octanol, 1-bromo- with caution and treat it as

a compound with similar potential hazards until a specific SDS becomes available.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for handling 2-Octanol, 1-bromo-, based on data

for 8-Bromo-1-octanol. This information is intended for trained laboratory personnel, including

researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
When handling 2-Octanol, 1-bromo-, it is crucial to use appropriate personal protective

equipment to minimize exposure and ensure personal safety.

Eyeshields and Gloves: Always wear safety glasses with side shields or chemical safety

goggles.[1] Chemical-resistant gloves are mandatory.[1][2]

Protective Clothing: A lab coat or apron should be worn to protect from splashes. For activities

with a higher risk of exposure, a chemical-protection suit may be necessary.
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Respiratory Protection: If working in a well-ventilated area or under a chemical fume hood,

respiratory protection may not be required. However, if ventilation is inadequate or there is a

risk of inhaling vapors, a NIOSH-approved respirator with organic vapor cartridges is

recommended.[2] For emergency situations or high concentrations, a self-contained breathing

apparatus (SCBA) should be used.

Operational and Disposal Plans
Handling and Storage:

Handle in a well-ventilated area, preferably within a chemical fume hood.

Avoid contact with skin and eyes.[3]

Wash hands thoroughly after handling.[4]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[4] The recommended

storage temperature is 2-8°C.[1][4]

Keep away from strong oxidizing agents and strong bases.[2]

Spill Management:

In case of a spill, avoid breathing vapors.

Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a suitable,

closed container for disposal.

Disposal:

Dispose of contents and containers in accordance with local, regional, and national

hazardous waste regulations.

Do not allow the chemical to enter drains or waterways.[3]

Quantitative Data Summary
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The following table summarizes the available quantitative data for the related compound, 8-

Bromo-1-octanol.

Property Value Source

Molecular Formula C₈H₁₇BrO [1][5]

Molecular Weight 209.12 g/mol [1][5]

Appearance
Colorless to light yellow clear

liquid
[2][4]

Boiling Point 79 - 80 °C at 0.07 mmHg [1]

Density 1.22 g/mL at 25 °C [1]

Flash Point 110 °C (230 °F) - closed cup [1][4]

Storage Temperature 2 - 8 °C [1][4]

Toxicity Data (for related compounds):

Oral LD50 (rat): > 2,000 mg/kg (for a fungicide containing a bromo-compound)[6]

Dermal LD50 (rat): > 5,000 mg/kg (for a fungicide containing a bromo-compound)[6]

Inhalation LC50 (rat): > 5.9 mg/l, 4 h (for a fungicide containing a bromo-compound)[6]

Experimental Workflow
The following diagram illustrates the standard workflow for handling 2-Octanol, 1-bromo- in a

laboratory setting.

Caption: Workflow for handling 2-Octanol, 1-bromo-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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